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Compound of Interest

Compound Name: Ethyl 5-(2-naphthyl)-5-oxovalerate

Cat. No.: B012056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety and toxicological data for Ethyl 5-(2-naphthyl)-5-oxovalerate (CAS

No. 109089-73-8) is not readily available in public databases. This guide is compiled based on

general principles of laboratory safety and data for structurally similar compounds. It is

imperative to handle this compound with caution and to conduct a thorough risk assessment

before use.

Executive Summary
Ethyl 5-(2-naphthyl)-5-oxovalerate is a keto-ester derivative of naphthalene. While specific

hazard information is limited, its structural components suggest potential for skin and eye

irritation, and possible toxicity if ingested or inhaled. This document provides a comprehensive

overview of recommended safety and handling procedures, drawing parallels from available

data on similar chemical structures. The information herein is intended to supplement, not

replace, institutional safety protocols and professional judgment.
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Property Value

Chemical Name Ethyl 5-(2-naphthyl)-5-oxovalerate

CAS Number 109089-73-8

Molecular Formula C₁₇H₁₈O₃

Molecular Weight 270.32 g/mol

Structure
Naphthalene ring linked to a five-carbon chain

containing a ketone and an ethyl ester.

Note: Physical properties such as boiling point, melting point, and solubility are not well-

documented. Assume it is a combustible solid or liquid and handle accordingly.

Hazard Identification and Precautionary Measures
Given the absence of a specific Safety Data Sheet (SDS), a precautionary approach is

essential. Potential hazards are inferred from the functional groups present in the molecule.

Potential Hazards:

Skin and Eye Irritation: Similar to other esters and ketones, direct contact may cause

irritation.

Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.

Toxicity upon Ingestion: Ingestion may be harmful.

Environmental Hazard: Naphthalene derivatives can be toxic to aquatic life.

Precautionary Statements:

P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Experimental Protocols: General Handling and
Storage
The following are general best-practice protocols for handling chemical compounds of this

nature in a research setting.

Personal Protective Equipment (PPE)
A flowchart for selecting appropriate PPE is provided below.

Start: Handling Ethyl
5-(2-naphthyl)-5-oxovalerate

Standard PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

Weighing or
Transferring Solid?

Working with
Solutions?

No

Additional PPE:
- Use in a Fume Hood

- N95 Respirator

Yes

Heating or
Refluxing?

No

Additional PPE:
- Chemical Splash Goggles

Yes

Additional PPE:
- Face Shield

- Heat-resistant Gloves
Yes

End: Procedure
Complete

No

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.

Storage
Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated area.

Store away from strong oxidizing agents, acids, and bases.
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Spillage and Waste Disposal
Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable

container for chemical waste.

Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent entry

into waterways.

Waste Disposal: Dispose of in accordance with all applicable federal, state, and local

environmental regulations.

Toxicological Information and Biological Pathways
Toxicological Summary
No specific toxicological data (e.g., LD50) for Ethyl 5-(2-naphthyl)-5-oxovalerate has been

found. The toxicological properties of naphthalene and its derivatives are primarily associated

with their metabolism.

Potential Metabolic Pathway
The metabolism of naphthalene derivatives generally proceeds via oxidation by cytochrome

P450 enzymes, followed by conjugation and excretion. The presence of the keto and ester

groups in Ethyl 5-(2-naphthyl)-5-oxovalerate may influence its metabolic fate.

Ethyl 5-(2-naphthyl)-5-oxovalerate

Cytochrome P450
(Oxidation)

Esterases
(Hydrolysis)

Oxidized Metabolites
(e.g., Epoxides, Naphthols)

Carboxylic Acid
Metabolite

Conjugation Enzymes
(e.g., UGTs, SULTs)

Excretion
(Urine, Feces)

Click to download full resolution via product page

Caption: Postulated metabolic pathway for Ethyl 5-(2-naphthyl)-5-oxovalerate.

Synthesis Workflow
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The synthesis of Ethyl 5-(2-naphthyl)-5-oxovalerate is likely achieved through a Friedel-

Crafts acylation reaction. The general workflow for such a synthesis is outlined below.

Reactants:
- Naphthalene

- Ethyl 5-chloro-5-oxovalerate
- Lewis Acid (e.g., AlCl₃)

Friedel-Crafts Acylation
in an inert solvent

(e.g., Dichloromethane)

Reaction Quenching
(e.g., with ice/water)

Workup:
- Organic Extraction

- Washing

Purification:
- Column Chromatography

- Recrystallization

Product:
Ethyl 5-(2-naphthyl)-5-oxovalerate

Click to download full resolution via product page

Caption: General workflow for the synthesis of Ethyl 5-(2-naphthyl)-5-oxovalerate.

Conclusion
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While specific data on Ethyl 5-(2-naphthyl)-5-oxovalerate is scarce, a conservative approach

to safety and handling is paramount. Researchers and drug development professionals should

treat this compound as potentially hazardous and implement stringent safety protocols. This

guide provides a foundational framework for its safe use in a laboratory setting, but it should be

supplemented with institution-specific guidelines and a thorough risk assessment for any

planned experimental work.

To cite this document: BenchChem. [Ethyl 5-(2-naphthyl)-5-oxovalerate: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012056#ethyl-5-2-naphthyl-5-oxovalerate-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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